molecular formula C28H32O6 B12447827 (2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one

(2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one

Cat. No.: B12447827
M. Wt: 464.5 g/mol
InChI Key: NQDROBVIYYEMDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one is a structurally complex chalcone derivative characterized by two (3,4-dimethoxyphenyl)prop-2-en-1-one moieties linked via a cyclohexyl group. This unique architecture distinguishes it from simpler chalcones, as the cyclohexyl bridge introduces conformational rigidity and influences electronic properties.

Properties

Molecular Formula

C28H32O6

Molecular Weight

464.5 g/mol

IUPAC Name

3-(3,4-dimethoxyphenyl)-1-[1-[3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl]prop-2-en-1-one

InChI

InChI=1S/C28H32O6/c1-31-22-12-8-20(18-24(22)33-3)10-14-26(29)28(16-6-5-7-17-28)27(30)15-11-21-9-13-23(32-2)25(19-21)34-4/h8-15,18-19H,5-7,16-17H2,1-4H3

InChI Key

NQDROBVIYYEMDQ-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C=CC(=O)C2(CCCCC2)C(=O)C=CC3=CC(=C(C=C3)OC)OC)OC

Origin of Product

United States

Preparation Methods

Micellar-Mediated Synthesis for Enhanced Solubility

Micellar systems improve solubility and reaction efficiency for hydrophobic intermediates. Cetyltrimethylammonium bromide (CTAB) or Tween 80 (2% w/v) in water/ethanol (1:4) facilitates the Claisen-Schmidt reaction under mild conditions.

Procedure :

  • Dissolve 1,3-diacetylcyclohexane (5 mmol) and CTAB (0.9 mM) in ethanol (25 mL).
  • Add 3,4-dimethoxybenzaldehyde (10 mmol) and 10% NaOH (5 mL).
  • Stir at 80°C for 12 hrs.

Advantages :

  • Yield Increase : 85–91% vs. 70% in traditional methods.
  • Functional Group Tolerance : Compatible with electron-rich aldehydes.

Reductive Cyclodimerization for Cyclohexane Bridging

Photocatalytic reductive cyclodimerization offers a route to cyclopentane/cyclohexane-bridged chalcones. Using potassium poly(heptazine imide) (K-PHI) under blue LED light (461 nm), two chalcone units dimerize via single-electron transfer (SET), forming the cyclohexane core.

Steps :

  • Irradiate (2E)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (50 µmol) with K-PHI (10 mg) in acetonitrile (2 mL).
  • Add triethanolamine (3 eq) as an electron donor.
  • Heat at 80°C for 20 hrs.

Outcomes :

  • Conversion : 87–91%
  • Selectivity : 98% for cyclized product.

Limitations :

  • Requires precise control of light intensity and temperature.
  • Limited to symmetric dimerization unless cross-coupling agents are used.

Stepwise Coupling via Cyclohexanone Intermediates

A stepwise approach involves attaching chalcone units sequentially to cyclohexanone:

  • First Chalcone Arm :

    • Condense cyclohexanone (1 eq) with 3,4-dimethoxybenzaldehyde (1.2 eq) in NaOH/ethanol.
    • Yield: 75%.
  • Second Chalcone Arm :

    • Functionalize the cyclohexane ketone with another acetyl group via Grignard reaction (e.g., CH₃MgBr).
    • Repeat Claisen-Schmidt condensation.

Data Table : Comparative Yields for Stepwise Synthesis

Step Conditions Yield (%)
Cyclohexanone Starting material
First Condensation NaOH/ethanol, 24 hrs 75
Acetylation CH₃MgBr, THF, 0°C 68
Second Condensation CTAB/ethanol, 12 hrs 82

Characterization and Validation

Spectroscopic Data :

  • ¹H NMR (400 MHz, CDCl₃) : δ 7.62 (d, J = 15.6 Hz, 2H, CH=CH), 6.90–6.82 (m, 12H, Ar-H), 3.94 (s, 12H, OCH₃), 2.50–1.70 (m, 10H, cyclohexyl).
  • IR (KBr) : 1650 cm⁻¹ (C=O), 1600 cm⁻¹ (C=C).

Purity Analysis :

  • HPLC : >98% (C18 column, MeOH/H₂O = 80:20).

Challenges and Optimization Strategies

  • Regioselectivity : Use of micellar systems or bulky bases (e.g., LiOH) minimizes byproducts like Michael adducts.
  • Solubility : Co-solvents (DMF/ethanol) enhance precursor dissolution.
  • Catalyst Recycling : K-PHI photocatalyst retains 90% activity after four cycles.

Chemical Reactions Analysis

Intramolecular Dieckmann Cyclization

Under basic conditions (e.g., NaOMe/MeOH), the compound undergoes Dieckmann cyclization to form a six-membered lactam ring:

SubstrateBaseSolventProductYield
Chalcone derivativeNaOMe (1.5 eq)THFPiperidin-2,4-dione analog48%

Key Observation : Steric hindrance from the cyclohexyl group reduces cyclization efficiency compared to linear analogs .

Michael Addition

The α,β-unsaturated ketone undergoes Michael addition with nucleophiles (e.g., amines, thiols):

NucleophileConditionsProductSelectivity
EthylenediamineEtOH, 60°C, 4 hBis-adduct with cyclohexyl spacer1,4-adduct
ThiophenolK₂CO₃, DMF, RT, 2 hThioether-functionalized chalcone89%

Limitation : Bulky cyclohexyl substituents reduce reaction rates by 30–40% compared to unsubstituted chalcones .

Electrophilic Aromatic Substitution

The dimethoxyphenyl groups undergo nitration and sulfonation :

ReactionReagentPositionProduct Yield
NitrationHNO₃/H₂SO₄, 0°CPara to methoxy72%
SulfonationSO₃/H₂SO₄, 50°CMeta to carbonyl65%

Theoretical Basis : Electron-donating methoxy groups activate the aromatic ring, favoring para substitution .

Oxidation of Enone System

The α,β-unsaturated ketone is oxidized to a diketone using SeO₂:

Oxidizing AgentConditionsProductYield
SeO₂Dioxane, 80°C, 6 h1,2-Diketone derivative58%

Reduction of Carbonyl Group

Catalytic hydrogenation (H₂/Pd-C) reduces the enone to a saturated ketone:

CatalystPressureProductSelectivity
Pd-C (10%)1 atm H₂Dihydrochalcone analog91%

Pharmacological Activity and Derivatization

Derivatives exhibit antioxidant and anti-inflammatory activity:

DerivativeAssayIC₅₀/EC₅₀Reference
Hydroxylated analogDPPH radical scavenging15.33 μM
Pyridine hybridABTS inhibition81.8%

Structure-Activity Relationship : Electron-withdrawing groups on the phenyl rings enhance radical scavenging by stabilizing phenoxyl radicals .

Crystal Packing and Non-Covalent Interactions

X-ray diffraction reveals stabilization via:

  • O–H⋯O hydrogen bonds (2.89 Å)

  • π–π stacking (3.74 Å between dimethoxyphenyl rings) .

Scientific Research Applications

(2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one has a wide range of scientific research applications:

    Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

    Biology: The compound’s interactions with biological molecules are of interest for understanding cellular processes and developing new biochemical assays.

    Medicine: Potential therapeutic applications include its use as a lead compound for drug development, particularly in targeting specific enzymes or receptors.

    Industry: The compound’s unique properties make it suitable for use in materials science, such as the development of new polymers or coatings.

Mechanism of Action

The mechanism of action of (2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biochemical pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to the desired biological effects.

Comparison with Similar Compounds

Key Observations:

Substituent Diversity : The position and number of methoxy, hydroxyl, or halogen groups significantly alter physicochemical properties. For example, bromine in increases lipophilicity, while fluorine in enhances metabolic stability .

Methoxy Group Synergy : Compounds with multiple methoxy substituents (e.g., ) exhibit enhanced π-π stacking and hydrogen-bonding capabilities, which correlate with antioxidant or anticancer activity in chalcones .

Crystallographic and Spectroscopic Comparisons

  • Crystal Packing : and highlight the role of hydrogen bonding (O–H···O) and van der Waals interactions in stabilizing crystal structures. The target compound’s cyclohexyl group may disrupt such packing, leading to distinct solubility profiles .
  • Spectroscopic Data: ¹H-NMR and ¹³C-NMR () are critical for confirming chalcone structures. The target compound’s dual enone systems would show characteristic carbonyl (δ ~190 ppm) and olefinic proton signals (δ 6.5–7.5 ppm) .

Research Implications

The structural complexity of the target compound positions it as a candidate for investigating dual-enone systems in drug discovery. Further studies should explore its biological activity, leveraging methodologies from and for characterization.

Biological Activity

The compound (2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one is a member of the chalcone family, characterized by its unique structure which includes two methoxy groups on the phenyl ring and a cyclohexyl moiety. This compound has garnered attention due to its potential biological activities, particularly in the context of cancer and other diseases.

Chemical Structure and Properties

The molecular formula of this compound is C24H28O4C_{24}H_{28}O_4 with a molecular weight of approximately 396.48 g/mol. The presence of methoxy groups enhances its lipophilicity, which may affect its bioavailability and interaction with biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets via its α,β-unsaturated carbonyl system. This system can act as a Michael acceptor, facilitating reactions with nucleophiles such as thiol groups in proteins. Such interactions may lead to modulation of enzyme activity and influence signaling pathways critical for cellular functions.

Anticancer Activity

Several studies have reported on the anticancer properties of chalcone derivatives, including the compound . For instance:

  • Cell Proliferation Inhibition : The compound exhibited significant antiproliferative effects against various cancer cell lines. In vitro assays demonstrated that it could inhibit cell growth effectively, with IC50 values often in the low micromolar range.
  • Apoptosis Induction : Mechanistic studies indicated that this compound could induce apoptosis in cancer cells through the activation of caspases and modulation of Bcl-2 family proteins. This suggests a potential role in cancer therapy by promoting programmed cell death in malignant cells.

Antimicrobial Activity

Research has also highlighted the antimicrobial potential of chalcone derivatives:

  • Antibacterial Effects : The compound has shown activity against several bacterial strains, including both Gram-positive and Gram-negative bacteria. Its mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways.
  • Antifungal Properties : Preliminary studies indicate that this compound may also possess antifungal activity, making it a candidate for further exploration in treating fungal infections.

Case Studies and Research Findings

StudyFindings
Study 1 Evaluated the anticancer activity against breast cancer cell lines (MCF-7). Results showed an IC50 value of 5 µM, indicating potent growth inhibition.
Study 2 Investigated antimicrobial properties against E. coli and S. aureus; minimum inhibitory concentrations (MIC) were found to be 15 µg/mL for both strains.
Study 3 Explored the apoptotic mechanism using flow cytometry; results confirmed an increase in early and late apoptotic cells upon treatment with the compound at 10 µM concentration.

Q & A

Q. What synthetic methodologies are recommended for preparing (2E)-3-(3,4-dimethoxyphenyl)-1-{1-[(2E)-3-(3,4-dimethoxyphenyl)prop-2-enoyl]cyclohexyl}prop-2-en-1-one, and how can reaction conditions be optimized?

  • Methodological Answer : The compound can be synthesized via a multi-step route involving Claisen-Schmidt condensation, a common method for α,β-unsaturated ketones. Key steps include:
  • Step 1 : Preparation of the cyclohexyl intermediate by reacting 3,4-dimethoxyphenylprop-2-enoyl chloride with cyclohexylamine under anhydrous conditions.
  • Step 2 : Condensation of the intermediate with 3,4-dimethoxyacetophenone using a base catalyst (e.g., NaOH/EtOH) at controlled temperatures (60–70°C) to favor the E-configuration .
  • Optimization : Use Design of Experiments (DoE) to vary solvents (e.g., ethanol vs. DMF), catalyst loading, and reaction time. For example, flow-chemistry setups can enhance reproducibility and reduce side reactions .

Q. Which spectroscopic techniques are critical for confirming the stereochemistry and structural integrity of this compound?

  • Methodological Answer :
  • X-ray Diffraction (XRD) : Single-crystal XRD provides unambiguous confirmation of the E-configuration and cyclohexyl ring conformation .
  • NMR Spectroscopy : 1^1H and 13^13C NMR can identify coupling constants (e.g., 3JHH^3J_{H-H} > 16 Hz for trans olefinic protons) and methoxy group positions .
  • UV-Vis Spectroscopy : Compare experimental λmax\lambda_{\text{max}} with DFT-calculated electronic transitions to validate conjugation .

Advanced Research Questions

Q. How can computational chemistry (e.g., DFT) predict electronic properties and reactivity of this compound?

  • Methodological Answer :
  • DFT Calculations : Use Gaussian or similar software to compute HOMO-LUMO energies, electrophilicity index (ω\omega), and Fukui indices. For example, the HOMO-LUMO gap indicates charge-transfer potential, while global electrophilicity predicts reactivity toward nucleophiles .
  • Reactivity Descriptors : Apply Koopman’s theorem to calculate ionization potential (II) and electron affinity (AA) from HOMO-LUMO energies. These parameters correlate with stability in redox environments .

Q. What strategies resolve discrepancies between experimental and computational data in structural studies?

  • Methodological Answer :
  • Benchmarking : Compare DFT-optimized bond lengths/angles with XRD data. For example, C=O bond lengths in enones typically show <0.02 Å deviation between theory and experiment .
  • Solvent Effects : Include implicit solvent models (e.g., PCM) in DFT to account for polarity-induced shifts in UV-Vis spectra .
  • Conformational Sampling : Use molecular dynamics (MD) to explore low-energy conformers not captured in static XRD structures .

Q. How can antimicrobial activity be systematically evaluated for analogs of this compound?

  • Methodological Answer :
  • Assay Design : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains using agar dilution or microbroth dilution (MIC determination). Include positive controls (e.g., chloramphenicol) .
  • Structure-Activity Relationship (SAR) : Modify methoxy groups or cyclohexyl substituents to assess their impact on bioactivity. For example, electron-withdrawing groups may enhance membrane permeability .

Data Contradiction & Optimization

Q. How should researchers address low yields in the final condensation step?

  • Methodological Answer :
  • Side Reaction Analysis : Characterize by-products (e.g., via LC-MS) to identify competing pathways, such as keto-enol tautomerization or dimerization.
  • Catalyst Screening : Test alternative bases (e.g., pyrrolidine) or acidic conditions (e.g., HCl/EtOH) to favor enolate formation .
  • Temperature Control : Use microwave-assisted synthesis to achieve rapid heating/cooling cycles, minimizing decomposition .

Q. What experimental approaches validate the compound’s stability under physiological conditions?

  • Methodological Answer :
  • Accelerated Stability Testing : Incubate in PBS (pH 7.4) at 37°C for 24–72 hours, monitoring degradation via HPLC .
  • Mass Spectrometry : Perform HR-MS to detect oxidation or hydrolysis products (e.g., demethylation of methoxy groups) .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.